Cas no 2735913-60-5 (1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2735913-60-5
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5095310
• Update Time: 2025-10-24

1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]-5-oxo-
• 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H22N2O4/c21-16-11-14(18(23)24)12-20(16)15-7-5-13(6-8-15)17(22)19-9-3-1-2-4-10-19/h5-8,14H,1-4,9-12H2,(H,23,24)
• InChI Key： QKYOGFNRIRHIHR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(N3CCCCCC3)=O)C=C2)C(=O)CC(C(O)=O)C1

Additional information on 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid

Professional Introduction to 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2735913-60-5)

1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid, identified by its CAS number 2735913-60-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both aromatic and heterocyclic moieties. The presence of the azepan-1-ylcarbonyl group and the 5-oxopyrrolidine scaffold suggests potential applications in the development of bioactive agents, particularly those targeting neurological and inflammatory pathways.

The structural composition of 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid imparts unique chemical properties that make it a valuable scaffold for drug discovery. The azepan-1-ylcarbonyl moiety, a bicyclic amide derivative, is known for its ability to enhance binding affinity and selectivity in protein targets, while the 5-oxopyrrolidine ring system contributes to metabolic stability and oral bioavailability. These features are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications in neurological disorders. The structural motifs present in 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid align well with this trend, as they mimic key pharmacophores found in existing drugs that modulate neurotransmitter systems. For instance, studies have shown that derivatives of the 5-oxopyrrolidine scaffold exhibit inhibitory activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in cognitive decline and Alzheimer's disease. The incorporation of the azepan-1-ylcarbonyl group further enhances the compound's potential by improving its interaction with target proteins.

The synthesis of 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include the formation of the amide bond between the azepan-1-ylcarbonyl group and the phenyl ring, followed by functionalization of the 5-oxopyrrolidine core. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical development.

Evaluation of 1-[4-(azepan-1-ylcarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with various biological targets, including receptors and enzymes involved in pain signaling, inflammation, and neurotransmission. Notably, preliminary data suggest that this compound exhibits potent inhibitory effects on certain inflammatory cytokines, making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with ion channels has been explored, indicating potential applications in managing neurological disorders.

The pharmacokinetic properties of 1-[4-(azepan-1-ylcarbonyl)phenyl]--3-carboxylic acid have been thoroughly investigated to ensure optimal drug delivery and therapeutic outcomes. Studies using animal models have shown that this compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Furthermore, its solubility profile has been optimized through structural modifications to enhance aqueous solubility, which is essential for formulation development. These pharmacokinetic evaluations provide valuable insights into how this compound can be integrated into clinical trials and eventually into therapeutic regimens.

The future direction of research on 1-[4-()phenyl]--3-carboxylic acid is multifaceted and exciting. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which will provide a deeper understanding of its therapeutic potential. Additionally, efforts are underway to develop novel derivatives with enhanced potency and selectivity by leveraging structure-based drug design principles. Collaborative initiatives between academic researchers and pharmaceutical companies are expected to accelerate these efforts, bringing new insights into how this compound can be utilized to address unmet medical needs.

In conclusion, 1-[4-(Azepan... Strong...